Cas no 303995-18-8 (3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE)
3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
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- 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE
- 3-(morpholin-4-yl)-N-phenyl-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide
- 1H-Pyrazole-1-carboxamide, 3-(4-morpholinyl)-N-phenyl-4-(2-pyridinyl)-
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- Inchi: 1S/C19H19N5O2/c25-19(21-15-6-2-1-3-7-15)24-14-16(17-8-4-5-9-20-17)18(22-24)23-10-12-26-13-11-23/h1-9,14H,10-13H2,(H,21,25)
- InChI Key: LEOOHNYLFORDAR-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=CC=C2)=O)C=C(C2=NC=CC=C2)C(N2CCOCC2)=N1
3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671452-1mg |
3-Morpholino-N-phenyl-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide |
303995-18-8 | 98% | 1mg |
¥473 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671452-2mg |
3-Morpholino-N-phenyl-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide |
303995-18-8 | 98% | 2mg |
¥495 | 2023-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00907141-1g |
3-(Morpholin-4-yl)-N-phenyl-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide |
303995-18-8 | 90% | 1g |
¥2401.0 | 2023-03-30 | |
| Ambeed | A889788-1g |
3-(Morpholin-4-yl)-N-phenyl-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide |
303995-18-8 | 90% | 1g |
$350.0 | 2024-08-03 |
3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE Suppliers
3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE
Comprehensive Overview of 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE (CAS No. 303995-18-8)
3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE (CAS No. 303995-18-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole-carboxamide family, which is known for its diverse biological activities. The presence of morpholine and pyridine moieties in its structure enhances its versatility, making it a subject of interest for researchers exploring new therapeutic agents and chemical intermediates.
One of the key reasons for the growing interest in 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE is its potential role in drug discovery. Researchers are increasingly focusing on heterocyclic compounds due to their ability to interact with biological targets, such as enzymes and receptors. The pyrazole core, in particular, is a common scaffold in many FDA-approved drugs, highlighting its importance in medicinal chemistry. The compound's CAS No. 303995-18-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.
In addition to its pharmaceutical applications, 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE is also explored in material science. The morpholine and pyridine groups contribute to its solubility and stability, making it a candidate for use in advanced materials. For instance, it could be incorporated into polymers or coatings to enhance their properties. This dual applicability in both life sciences and material science underscores the compound's versatility.
The synthesis of 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for its application in high-value industries. The compound's CAS No. 303995-18-8 is frequently searched in chemical databases by scientists looking for detailed synthetic protocols or physicochemical data.
Another area where 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE shows promise is in agrochemical research. The pyrazole derivatives are known for their herbicidal and insecticidal properties, and this compound could be a precursor for developing new agrochemicals. With the increasing demand for sustainable farming solutions, such compounds are being rigorously tested for their efficacy and environmental impact.
The compound's morpholine moiety is particularly noteworthy because it is a common feature in many bioactive molecules. Morpholine rings are known to improve pharmacokinetic properties, such as bioavailability and metabolic stability. This makes 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE a valuable scaffold for designing new drugs with enhanced therapeutic profiles.
From a commercial perspective, the demand for 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE is expected to rise as more applications are discovered. Chemical suppliers and pharmaceutical companies are actively stocking this compound, often listing it under its CAS No. 303995-18-8 for easy identification. Its price and availability can vary depending on the purity and quantity required, making it essential for buyers to source it from reputable suppliers.
In summary, 3-MORPHOLINO-N-PHENYL-4-(2-PYRIDINYL)-1H-PYRAZOLE-1-CARBOXAMIDE (CAS No. 303995-18-8) is a multifaceted compound with significant potential in pharmaceuticals, material science, and agrochemicals. Its unique structural features, including the pyrazole, morpholine, and pyridine groups, contribute to its wide-ranging applications. As research continues to uncover new uses for this compound, its importance in scientific and industrial communities is likely to grow.
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